Cas no 112501-19-6 (2-Propenoic acid,2-[(ethoxycarbonyl)amino]-, methyl ester)

• Product Name: 2-Propenoic acid,2-[(ethoxycarbonyl)amino]-, methyl ester
• CAS No: 112501-19-6
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 129801
• PubChem ID: 10442170
• Update Time: 2025-04-19

2-Propenoic acid,2-[(ethoxycarbonyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-[(ethoxycarbonyl)amino]-, methyl ester
• 2-Propenoic acid, 2-[(ethoxycarbonyl)amino]-, methyl ester
• Methyl 2-(ethoxycarbonylamino)prop-2-enoate
• SCHEMBL4650635
• 112501-19-6

• Inchi： 1S/C7H11NO4/c1-4-12-7(10)8-5(2)6(9)11-3/h2,4H2,1,3H3,(H,8,10)
• InChI Key： AFTBNAKABPPVRM-UHFFFAOYSA-N
• SMILES： O(C(NC(=C)C(=O)OC)=O)CC

Computed Properties

• Exact Mass: 173.06883
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63